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Compound of Interest

Compound Name: 2-Acetylcyclohexanone

Cat. No.: B056840 Get Quote

Essential guidance for laboratory professionals on the safe handling, personal protective

equipment, and disposal of 2-Acetylcyclohexanone.

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with 2-Acetylcyclohexanone (CAS No. 874-23-7).

Adherence to these guidelines is paramount for ensuring personal safety and maintaining a

secure laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 2-
Acetylcyclohexanone. The following table summarizes the recommended PPE. Selections

should be based on a thorough risk assessment of the specific procedures to be performed.
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Protection Type Equipment Specification and Use

Eye and Face Protection
Safety Glasses or Chemical

Goggles

Use safety glasses with side

shields at a minimum.[1] For

tasks with a higher risk of

splashing, chemical safety

goggles are required.[2] All eye

protection should comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Chemical-Resistant Gloves

Wear chemical protective

gloves.[1] While one source

specifically mentions PVC

gloves[1], it is crucial to select

gloves based on the chemical

class (ketone). Butyl rubber

gloves generally provide good

protection against ketones.

Nitrile gloves may offer

adequate protection for

incidental splash contact but

are not recommended for

prolonged exposure to

ketones.[3] Always inspect

gloves for integrity before use

and dispose of contaminated

gloves in accordance with

laboratory and local

regulations.[4]

Body Protection Protective Clothing

A lab coat or overalls should

be worn to prevent skin

contact.[1] For procedures with

a significant risk of splashing, a

P.V.C. apron or impervious

clothing is recommended.[1]
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Respiratory Protection Respirator

Under normal operating

conditions with adequate

general exhaust ventilation,

respiratory protection may not

be required.[1] If there is a risk

of overexposure, inhalation of

vapors, mists, or aerosols, an

approved respirator with a

Type A filter or a multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridge should be used.[1][4]

Operational and Disposal Plans
Proper handling and disposal are critical to mitigate the risks associated with 2-
Acetylcyclohexanone.

Handling and Storage Protocol
Engineering Controls:

Work in a well-ventilated area. General exhaust is typically adequate under normal

conditions.[1]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. An eye wash unit and safety shower should be accessible.

Dispensing: Avoid all personal contact, including inhalation.[1] Prevent the formation of dust

and aerosols.[5]

Incompatible Materials: Keep away from strong oxidizing agents (like nitrates and chlorine

bleaches) and strong bases, as contact may result in ignition.[1][2]
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Ignition Sources: 2-Acetylcyclohexanone is a combustible liquid.[2][4] Keep it away from

open flames, hot surfaces, and other sources of ignition.[2] Implement measures to prevent

the buildup of electrostatic charge.[6]

Storage: Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.

[1][2] Protect the container from physical damage and check for leaks regularly.[1]

Spill Management
Minor Spills: Remove all ignition sources.[1] Absorb the spill with an inert material such as

sand, silica gel, or universal binder, and place it in a suitable, closed container for disposal.

[2]

Major Spills: Evacuate the area and move upwind.[1] Alert emergency responders and

inform them of the location and nature of the hazard.[1]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[1]

Waste Type Disposal Method Regulatory Considerations

Unused or Uncontaminated

Product

May be recycled if appropriate.

Consult the manufacturer for

recycling options.[1]

Legislation regarding waste

disposal may vary. Users must

adhere to the laws in their

specific area.[1]

Contaminated Product or

Waste

Engage a licensed

professional waste disposal

service.[5] This material may

be burned in a chemical

incinerator equipped with an

afterburner and scrubber.[4][5]

Do not allow wash water from

cleaning equipment to enter

drains; collect it for treatment

before disposal.[1]

Contaminated Packaging

Puncture containers to prevent

reuse.[1] Dispose of as unused

product in accordance with

regulations.[5]

Follow the same guidelines as

for the disposal of the chemical

itself.
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Workflow for Handling 2-Acetylcyclohexanone
The following diagram illustrates the logical workflow for the safe handling of 2-
Acetylcyclohexanone, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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